4-(2,4-Difluorophenoxy)-2-(trifluoromethyl)quinazoline
Description
4-(2,4-Difluorophenoxy)-2-(trifluoromethyl)quinazoline, also known as DFQ, is a novel compound with potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry. It is a heterocyclic compound containing two nitrogen atoms and two oxygen atoms, and is structurally similar to quinoline and quinazoline compounds. DFQ has a wide range of properties and characteristics, making it an attractive target for research.
Scientific Research Applications
Anti-Inflammatory and Analgesic Properties
Diflunisal is a nonsteroidal anti-inflammatory drug (NSAID) that inhibits cyclooxygenase (COX) enzymes. Its primary use is to reduce pain and inflammation. Researchers have explored its efficacy in treating conditions such as osteoarthritis, rheumatoid arthritis, and musculoskeletal pain. By blocking COX-2, Diflunisal helps manage pain and inflammation without affecting platelet function, making it distinct from other NSAIDs .
Bone Health and Osteoporosis
Diflunisal’s COX-2 inhibition may impact bone health. Some investigations explore its potential in preventing bone loss and promoting bone formation. However, clinical trials are essential to validate these findings.
properties
IUPAC Name |
4-(2,4-difluorophenoxy)-2-(trifluoromethyl)quinazoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7F5N2O/c16-8-5-6-12(10(17)7-8)23-13-9-3-1-2-4-11(9)21-14(22-13)15(18,19)20/h1-7H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKDDCCIOOGRKCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC(=N2)C(F)(F)F)OC3=C(C=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7F5N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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